Cas no 1417794-34-3 (2-Chloro-1-(4-(3-methylpyrazin-2-yl)piperazin-1-yl)ethanone)

2-Chloro-1-(4-(3-methylpyrazin-2-yl)piperazin-1-yl)ethanone structure
1417794-34-3 structure
Product Name:2-Chloro-1-(4-(3-methylpyrazin-2-yl)piperazin-1-yl)ethanone
CAS No:1417794-34-3
MF:C11H15ClN4O
MW:254.716000795364
MDL:MFCD22631779
CID:2091863
PubChem ID:71302485
Update Time:2025-04-21

2-Chloro-1-(4-(3-methylpyrazin-2-yl)piperazin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-1-(4-(3-methylpyrazin-2-yl)piperazin-1-yl)ethanone
    • DTXSID701177043
    • AKOS024463828
    • 1417794-34-3
    • 2-Chloro-1-(3'-methyl-2,3,5,6-tetrahydro-[1,2']bipyrazinyl-4-yl)-ethanone
    • 2-CHLORO-1-[4-(3-METHYLPYRAZIN-2-YL)PIPERAZIN-1-YL]ETHANONE
    • Ethanone, 2-chloro-1-[4-(3-methyl-2-pyrazinyl)-1-piperazinyl]-
    • MDL: MFCD22631779
    • Inchi: 1S/C11H15ClN4O/c1-9-11(14-3-2-13-9)16-6-4-15(5-7-16)10(17)8-12/h2-3H,4-8H2,1H3
    • InChI Key: TWDVKYQPWOSTIK-UHFFFAOYSA-N
    • SMILES: ClCC(N1CCN(C2C(C)=NC=CN=2)CC1)=O

Computed Properties

  • Exact Mass: 254.0934388g/mol
  • Monoisotopic Mass: 254.0934388g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 49.3Ų

2-Chloro-1-(4-(3-methylpyrazin-2-yl)piperazin-1-yl)ethanone Pricemore >>

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